5-Chloro-3-(trifluoromethyl)benzene-1,2-diamine

• IUPAC Name: 5-chloro-3-(trifluoromethyl)benzene-1,2-diamine
• InChI: InChI=1S/C7H6ClF3N2/c8-3-1-4(7(9,10)11)6(13)5(12)2-3/h1-2H,12-13H2
• InChI Key: RIBWEGQTUUVRJH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(F)(F)F)N)N)Cl
• Molecular Formula: C7H6ClF3N2
• DSSTOX Substance ID: DTXSID60378499
• Molecular Weight: 210.58 g/mol
• CAS RN: 156425-10-4

Description

5-Chloro-3-(trifluoromethyl)benzene-1,2-diamine is a chemical compound. It is also known as 3-Chloro-4,5-diaminobenzotrifluoride and 3-Chloro-5-trifluoromethyl-1,2-phenylenediamine.

Mechanism of Action

Target of Action

Compounds with a trifluoromethyl group have been reported to exhibit improved drug potency toward reverse transcriptase enzyme inhibition .

Mode of Action

It’s known that the trifluoromethyl group can lower the pka of the cyclic carbamate, leading to a key hydrogen bonding interaction with the protein .

Biochemical Pathways

The presence of the trifluoromethyl group suggests potential involvement in pathways related to enzyme inhibition .

Result of Action

Compounds with a trifluoromethyl group have been reported to exhibit improved drug potency , suggesting potential therapeutic effects.

Advantages and Limitations for Lab Experiments

5-Chloro-3-(trifluoromethyl)benzene-1,2-diamine has several advantages for use in lab experiments, including its high purity, stability, and solubility in various solvents. However, it also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for the use of 5-Chloro-3-(trifluoromethyl)benzene-1,2-diamine in scientific research. One potential direction is the development of new drugs for the treatment of cancer and other diseases based on its inhibitory activity against kinases. Another potential direction is the exploration of its anti-inflammatory and neuroprotective effects for the treatment of various diseases. Additionally, further research is needed to fully understand its mechanism of action and potential side effects, as well as its potential for use in combination therapies.

Scientific Research Applications

5-Chloro-3-(trifluoromethyl)benzene-1,2-diamine has been widely used in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit potent inhibitory activity against various enzymes, including tyrosine kinases and serine/threonine kinases. This makes it a promising candidate for the development of new drugs for the treatment of cancer and other diseases.

Safety and Hazards

The safety data sheet for 3-Chloro-5-(trifluoromethyl)benzene-1,2-diamine indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is toxic in contact with skin, causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed or if inhaled.

Synthesis routes and methods I

Procedure details

To a stirred mixture of 2-amino-5-chloro-3-nitrobenzotrifluoride (250 mg, 1.043 mmol) in ethanol (4 mL) was added SnCl2 ·2 H2O (1.174 g, 5.217 mmol) in one portion. The mixture was refluxed at 80° C. (oil bath 90° C.) for 1 h. The solution was cooled to room temperature and ice water (20 g) was added. It was adjusted to pH=7 and extracted with ethyl acetate. The extract was dried (Mg2SO4) and evaporated to give 181 mg (83%) of 2,3-diamino-5-chlorobenzotrifluoride as a brown solid. 1H NMR (CDCl3): δ3.515 (s, 2H); 3.878 (s, 2H); 6.845 (s, 1H); 6.988 (s, 1H).

Synthesis routes and methods II

Procedure details

To a stirred mixture of 2-amino-5-chloro-3-nitrobenzotrifluoride (250 mg, 1.043 mmol) in ethanol (4 mL) was added SnCl2.2 H2O (1.174 g, 5.217 mmol) in one portion. The mixture was refluxed at 80° C. (oil bath 90° C.) for 1 h. The solution was cooled to room temperature and ice water (20 g) was added. It was adjusted to pH=7 and extracted with ethyl acetate. The extract was dried (Mg2SO4) and evaporated to give 181 mg (83%) of 2,3-diamino-5-chlorobenzotrifluoride as a brown solid. 1H NMR (CDCl3): δ 3.515 (s, 2H); 3.878 (s, 2H); 6.845 (s, 1H); 6.988 (s, 1H).